Cas no 1474047-97-6 ((2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid)

• Product Name: (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid
• CAS No: 1474047-97-6
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• MDL: MFCD07783924
• CID: 5612013
• PubChem ID: 165914750
• Update Time: 2025-11-07

(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3424742
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoic acid
• 1474047-97-6
• L-Norleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-methyl-
• (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid

• MDL： MFCD07783924
• Inchi： 1S/C22H25NO4/c1-3-14(2)12-20(21(24)25)23-22(26)27-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20H,3,12-13H2,1-2H3,(H,23,26)(H,24,25)/t14?,20-/m0/s1
• InChI Key： BTMPALGRAOMNRT-LGTGAQBVSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 367.17835828g/mol
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 568.1±33.0 °C(Predicted)
• pka: 3.91±0.21(Predicted)

Additional information on (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid

Recent Advances in the Application of (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid (CAS: 1474047-97-6) in Chemical Biology and Pharmaceutical Research

The compound (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid (CAS: 1474047-97-6) has garnered significant attention in recent years due to its versatile applications in peptide synthesis and drug development. This Fmoc-protected amino acid derivative serves as a critical building block in solid-phase peptide synthesis (SPPS), enabling the efficient production of complex peptides with high purity and yield. Recent studies have explored its utility in the synthesis of bioactive peptides, peptidomimetics, and small-molecule pharmaceuticals, highlighting its importance in modern medicinal chemistry.

One of the key advancements in the use of this compound is its role in the development of novel peptide-based therapeutics. Researchers have successfully incorporated (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid into the synthesis of antimicrobial peptides (AMPs) with enhanced stability and activity against drug-resistant pathogens. The Fmoc protection group ensures selective deprotection during SPPS, minimizing side reactions and improving overall synthesis efficiency. Additionally, its hydrophobic side chain contributes to the improved membrane permeability of the resulting peptides, a critical factor in their therapeutic efficacy.

In the realm of cancer research, this compound has been employed in the design of peptide-drug conjugates (PDCs) targeting specific tumor markers. Recent publications demonstrate its use in conjugating cytotoxic agents to tumor-homing peptides, thereby enhancing the precision and reducing the systemic toxicity of chemotherapy. The CAS number 1474047-97-6 has become a frequently cited identifier in studies focusing on targeted drug delivery systems, underscoring its growing relevance in oncology drug development.

Beyond therapeutic applications, (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid has found utility in chemical biology as a tool for protein labeling and modification. Its unique structural features allow for site-specific incorporation into proteins, enabling researchers to study protein-protein interactions and cellular signaling pathways with unprecedented precision. Recent methodological improvements have optimized its use in click chemistry applications, further expanding its potential in proteomics research.

The pharmaceutical industry has also recognized the value of this compound in process chemistry. Several recent patent applications describe its use in the scalable synthesis of active pharmaceutical ingredients (APIs), particularly those containing non-natural amino acid residues. The robustness of the Fmoc protection strategy, combined with the compound's commercial availability, makes it an attractive choice for industrial-scale peptide production.

Looking forward, researchers anticipate that (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid will play an increasingly important role in the development of next-generation biologics. Its application in the synthesis of constrained peptides and cyclic peptidomimetics shows particular promise for addressing challenging drug targets. As the demand for peptide-based therapeutics continues to grow, this compound is poised to remain a cornerstone of modern pharmaceutical research and development.